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Compound of Interest

Compound Name: 4-Pentylphenol-d16

Cat. No.: B15556480

Disclaimer: This document provides a summary of health and safety information for 4-
Pentylphenol-d16. Specific safety data for the deuterated form is limited; therefore, this guide
is largely based on the data available for the non-deuterated analogue, 4-n-Pentylphenol (CAS:
14938-35-3), as the toxicological and physical properties are expected to be comparable. This
guide is intended for use by trained professionals in research and development.

Executive Summary

4-Pentylphenol-d16 is a deuterated form of 4-n-pentylphenol. The non-deuterated form is
classified as a corrosive substance that can cause severe skin burns and eye damage.[1][2][3]
Acute oral toxicity data indicates that it is harmful if swallowed.[3] Appropriate personal
protective equipment (PPE), including chemical-resistant gloves, safety goggles, and protective
clothing, must be worn when handling this compound.[1][2] Work should be conducted in a
well-ventilated area, preferably within a chemical fume hood.[2] This guide summarizes the key
health and safety data, provides protocols for safe handling and emergency procedures, and
presents this information in a structured format for easy reference by researchers, scientists,
and drug development professionals.

Identification and Physical Properties

This section details the chemical identifiers and physical properties for both 4-Pentylphenol-
d16 and its non-deuterated analogue.
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Value (4- Value (4-n-
Property Reference
Pentylphenol-d16) Pentylphenol)

CAS Number 1219805-40-9 14938-35-3 [4]
Molecular Formula C11D160 C11H160 [4]
Molecular Weight 180.35 g/mol 164.25 g/mol [1114]
Appearance No.t specfifie.d (lkely a Yellow liquid or solid [2]
solid or liquid)

Melting Point Not specified 23-25°C [2][5][6]
Boiling Point Not specified 342 °C [2][5]
Density Not specified 0.960 g/mL at 20 °C [21[7]
Flash Point Not specified 133 °C [2][5]
Water Solubility Not specified 99.99 mg/L at 25 °C [718]

Toxicological Information

The toxicological data for 4-n-pentylphenol is used as a proxy for 4-Pentylphenol-d16. The
primary hazard is its corrosive nature.

Endpoint Result Species Reference

Acute Oral Toxicity

231 mg/k Rat 3
(LDS50) g/kg [3]
] Category 1B: Causes
Skin ) -
) o severe skin burns and  Not specified [1]
Corrosion/Irritation
eye damage.
Serious Eye Category 1: Causes -~
o ] Not specified [3]
Damage/Irritation serious eye damage.
Germ Cell ] -
Negative (Ames test) Not specified [3]

Mutagenicity
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Hazard Identification and GHS Classification

This section outlines the hazard classification according to the Globally Harmonized System

(GHS).
Hazard Classification
GHS Pictogram Corrosion
Signal Word Danger[1][3]

Hazard Statements

H314: Causes severe skin burns and eye
damage.[1][2][3]

Precautionary Statements

P280: Wear protective gloves/protective

clothing/eye protection/face protection.[1][3]

P301 + P330 + P331: IF SWALLOWED: rinse
mouth. Do NOT induce vomiting.[1][3]

P303 + P361 + P353: IF ON SKIN (or hair):
Remove/Take off immediately all contaminated

clothing. Rinse skin with water/shower.[3]

P305 + P351 + P338: IF IN EYES: Rinse
cautiously with water for several minutes.
Remove contact lenses, if present and easy to

do. Continue rinsing.[1][3]

P310: Immediately call a POISON CENTER or
doctor/physician.[1][3]

P405: Store locked up.[3]

Experimental Protocols and Workflows

Due to the hazardous nature of this compound, a strict adherence to safety protocols is

mandatory. The following sections describe a general workflow for handling 4-Pentylphenol-

d16 and the appropriate first aid response in case of exposure.

Standard Laboratory Handling Workflow
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The following diagram illustrates the necessary steps for safely handling 4-Pentylphenol-d16

in a laboratory setting.

Preparation

Conduct Risk Assessment

l

Review Safety Data Sheet (SDS)

l

Don Personal Protective Equipment (PPE)
(Gloves, Goggles, Lab Coat)

l

Prepare Chemical Fume Hood

Hangling

Weigh Compound in Ventilated Enclosure

l

Dissolve/Use in Reaction

Cleanup and Disposal

Decontaminate Glassware and Surfaces

'

Dispose of Waste in Designated
Hazardous Waste Container

'

Doff and Dispose of PPE Properly

'

Wash Hands Thoroughly
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Caption: General workflow for handling 4-Pentylphenol-d16.

First Aid Emergency Response

The following diagram outlines the logical steps for first aid response to different types of

exposure to 4-Pentylphenol-d16.

Exposure Event

/ Route;l{f Expos::rxe

N

Skin Contact Eye Contact

Inhalation

Ingestion

Immediately remove contaminated clothing.
Rinse skin with plenty of water for at least 15 minutes.

Immediate Actions

Rinse cautiously with water for several minutes.
Remove contact lenses, if present and easy to do.
Continue rinsing.

Move person to fresh air.

If not breathing, give artificial respiration.

Rinse mouth.
Do NOT induce vomiting.
Drink plenty of water.

Seek Immediate Medical Attention
(Call a POISON CENTER or doctor/physician)

Click to download full resolution via product page

Caption: First aid response logic for 4-Pentylphenol-d16 exposure.

Handling and Storage

Proper handling and storage are crucial to minimize risk.

o Handling: Use with adequate ventilation and avoid contact with skin, eyes, and clothing.[9]

Do not breathe dust or vapors.[1] Wash hands thoroughly after handling.[9]
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o Storage: Store in a tightly closed container in a dry, cool, and well-ventilated area.[1][3] Keep
in a corrosives area and store locked up.[1][3]

Personal Protective Equipment (PPE)

The following personal protective equipment is recommended when handling 4-Pentylphenol-
d16.

o Eye/Face Protection: Wear chemical safety goggles or a face shield.[2]

o Skin Protection: Wear chemical-resistant gloves (e.g., nitrile) and appropriate protective
clothing to prevent skin exposure.[1][2]

o Respiratory Protection: If ventilation is inadequate, use a NIOSH/MSHA or European
Standard EN 136 approved respirator with an appropriate filter for organic vapors.[1]

Accidental Release Measures

In the event of a spill, follow these procedures:

o Small Spills: Absorb with an inert material (e.g., sand, silica gel) and place in a suitable
container for disposal.[1]

o Large Spills: Evacuate the area. Prevent further leakage or spillage if safe to do so. Do not
let the product enter drains.[3]

o Cleanup: Ventilate the area and wash the spill site after material pickup is complete.

Disposal Considerations

Dispose of this chemical and its container in accordance with local, regional, and national
regulations. Waste should be sent to an approved waste disposal facility. Do not allow it to
enter the environment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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